Cas no 2138044-24-1 (2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid)
2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid
- 2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid
- 2138044-24-1
- EN300-1162475
-
- Inchi: 1S/C14H15N3O2/c1-8-5-9(8)6-15-14-16-7-11-10(13(18)19)3-2-4-12(11)17-14/h2-4,7-9H,5-6H2,1H3,(H,18,19)(H,15,16,17)
- InChI Key: PYRBZIHSYHKYDJ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1C=NC(=N2)NCC1CC1C)=O
Computed Properties
- Exact Mass: 257.116426730g/mol
- Monoisotopic Mass: 257.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.1Ų
2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162475-0.05g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 0.05g |
$1308.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-0.1g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 0.1g |
$1371.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-0.25g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 0.25g |
$1432.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-0.5g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 0.5g |
$1495.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-1.0g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 1g |
$1557.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-2.5g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 2.5g |
$3051.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-5.0g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 5g |
$4517.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-10.0g |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 10g |
$6697.0 | 2023-06-08 | ||
| Enamine | EN300-1162475-50mg |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 50mg |
$1308.0 | 2023-10-03 | ||
| Enamine | EN300-1162475-100mg |
2-{[(2-methylcyclopropyl)methyl]amino}quinazoline-5-carboxylic acid |
2138044-24-1 | 100mg |
$1371.0 | 2023-10-03 |
2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid
Research Brief on 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid (CAS: 2138044-24-1)
2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid (CAS: 2138044-24-1) is a novel quinazoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of small molecules that exhibit promising biological activities, particularly in the modulation of key enzymatic pathways involved in disease progression. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluation, shedding light on its mechanism of action and therapeutic potential.
The synthesis of 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid involves a multi-step process that includes the functionalization of the quinazoline core with a (2-methylcyclopropyl)methylamino group at the 2-position and a carboxylic acid moiety at the 5-position. This structural modification is designed to enhance the compound's binding affinity and selectivity towards specific biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological studies.
Preliminary in vitro studies have demonstrated that 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid exhibits inhibitory activity against certain kinases and proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's unique structural features, such as the cyclopropylmethylamino group, contribute to its ability to interact with the active sites of these enzymes, thereby modulating their activity. These findings suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.
In addition to its enzymatic inhibitory properties, recent research has explored the pharmacokinetic profile of 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid. Studies have indicated that the compound exhibits favorable solubility and stability under physiological conditions, which are critical for its bioavailability and therapeutic efficacy. Furthermore, in vivo experiments in animal models have shown promising results, with the compound demonstrating good tissue penetration and minimal toxicity at therapeutic doses.
The potential applications of 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable tool for probing biological pathways and understanding the molecular mechanisms underlying disease processes. Researchers are also investigating its potential as a scaffold for the design of analogs with improved pharmacological properties, such as enhanced potency, selectivity, and reduced off-target effects.
In conclusion, 2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid (CAS: 2138044-24-1) represents a promising candidate for further development in the field of medicinal chemistry. Its demonstrated biological activity, coupled with its favorable pharmacokinetic properties, positions it as a potential lead compound for the treatment of various diseases. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical translation.
2138044-24-1 (2-{(2-methylcyclopropyl)methylamino}quinazoline-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)